Cas no 1017778-93-6 (2-Methoxy-6-(trifluoromethyl)benzonitrile)
1017778-93-6 structure
Product Name:2-Methoxy-6-(trifluoromethyl)benzonitrile
CAS No:1017778-93-6
MF:C9H6F3NO
MW:201.14525270462
MDL:MFCD09832322
CID:3165602
PubChem ID:20112040
Update Time:2025-04-21
2-Methoxy-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-6-(trifluoromethyl)benzonitrile
- JS-4674
- DTXSID201273038
- MFCD09832322
- 1017778-93-6
- OWJIFFRRYYZZTM-UHFFFAOYSA-N
- CS-0373268
- AKOS015956455
- SCHEMBL14590437
-
- MDL: MFCD09832322
- Inchi: 1S/C9H6F3NO/c1-14-8-4-2-3-7(6(8)5-13)9(10,11)12/h2-4H,1H3
- InChI Key: OWJIFFRRYYZZTM-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1C#N)OC)(F)F
Computed Properties
- Exact Mass: 201.04014830g/mol
- Monoisotopic Mass: 201.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 33Ų
2-Methoxy-6-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000530-250mg |
2-Methoxy-6-(trifluoromethyl)benzonitrile |
1017778-93-6 | 97% | 250mg |
$470.40 | 2023-09-04 | |
| Alichem | A015000530-500mg |
2-Methoxy-6-(trifluoromethyl)benzonitrile |
1017778-93-6 | 97% | 500mg |
$863.90 | 2023-09-04 | |
| Alichem | A015000530-1g |
2-Methoxy-6-(trifluoromethyl)benzonitrile |
1017778-93-6 | 97% | 1g |
$1579.40 | 2023-09-04 | |
| abcr | AB264484-5 g |
2-Methoxy-6-(trifluoromethyl)benzonitrile, 97%; . |
1017778-93-6 | 97% | 5g |
€358.60 | 2023-04-26 | |
| abcr | AB264484-10 g |
2-Methoxy-6-(trifluoromethyl)benzonitrile, 97%; . |
1017778-93-6 | 97% | 10g |
€634.50 | 2023-04-26 | |
| Apollo Scientific | PC303044-1g |
2-Methoxy-6-(trifluoromethyl)benzonitrile |
1017778-93-6 | 98% | 1g |
£59.00 | 2025-02-21 | |
| Apollo Scientific | PC303044-5g |
2-Methoxy-6-(trifluoromethyl)benzonitrile |
1017778-93-6 | 98% | 5g |
£179.00 | 2025-02-21 | |
| Apollo Scientific | PC303044-10g |
2-Methoxy-6-(trifluoromethyl)benzonitrile |
1017778-93-6 | 98% | 10g |
£334.00 | 2025-02-21 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32470-1g |
2-Methoxy-6-(trifluoromethyl)benzonitrile, 97% |
1017778-93-6 | 97% | 1g |
¥1562.00 | 2023-03-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32470-5g |
2-Methoxy-6-(trifluoromethyl)benzonitrile, 97% |
1017778-93-6 | 97% | 5g |
¥6270.00 | 2023-03-15 |
2-Methoxy-6-(trifluoromethyl)benzonitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
1017778-93-6 (2-Methoxy-6-(trifluoromethyl)benzonitrile) Related Products
- 406206-10-8(2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile)
- 876760-22-4(Benzonitrile, 2-(trifluoromethyl)-4-(2,4,6-trimethylphenoxy)-)
- 1214385-02-0(3-methoxy-2-(trifluoromethyl)benzonitrile)
- 548785-17-7
- 34636-92-5(2-Methoxy-5-(trifluoromethyl)benzonitrile)
- 876759-89-6(Benzonitrile, 4-(2-methylphenoxy)-2-(trifluoromethyl)-)
- 132927-08-3(2-Methoxy-4-(trifluoromethyl)benzonitrile)
- 71078-52-9(Benzonitrile, 2-(3-hydroxy-5-methylphenoxy)-5-(trifluoromethyl)-)
- 406206-00-6(BENZONITRILE, 2-(3-METHOXYPHENOXY)-6-(TRIFLUOROMETHYL)-)
- 876760-18-8(Benzonitrile, 4-(2,4-dimethylphenoxy)-2-(trifluoromethyl)-)
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